Cas no 99651-28-2 (2-(Chloromethyl)-4-methoxypyridine)

• Product Name: 2-(Chloromethyl)-4-methoxypyridine
• CAS No: 99651-28-2
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD07774101
• CID: 821515
• PubChem ID: 10487136
• Update Time: 2025-09-27

2-(Chloromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-methoxypyridine
• 2-(chloromethyl)-4-methoxypyridine(SALTDATA: 1.02HCl 0.19H2O)
• AB42302
• AC-22782
• 2-(Chloromethyl)-4-methoxypyridine; 2-Chloromethyl-4-methoxypyridine
• SCHEMBL3862419
• 4-methoxy-2-picolyl chloride
• AMY10914
• FT-0729177
• DTXSID40440643
• CHEMPACIFIC38147
• MFCD07774101
• AKOS005068012
• EN300-304838
• UODFFWGYSJVFCZ-UHFFFAOYSA-N
• 2-(Chloromethyl)-4-methoxypyridine x1.02hcl 0.19h2o
• 2-chloromethyl-4-methoxypyridine
• 99651-28-2
• 2-CHLOROMETHYL-4-METHOXY-PYRIDINE
• DB-080620
• CHEMPACIFIC 38147

• MDL： MFCD07774101
• Inchi： 1S/C7H8ClNO/c1-10-7-2-3-9-6(4-7)5-8/h2-4H,5H2,1H3
• InChI Key： UODFFWGYSJVFCZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CN=1)OC

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 239.463°C at 760 mmHg
• Flash Point: 98.624°C
• Refractive Index: 1.519

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers